2-Phenylindole

• IUPAC Name: 2-phenyl-1H-indole
• InChI: InChI=1S/C14H11N/c1-2-6-11(7-3-1)14-10-12-8-4-5-9-13(12)15-14/h1-10,15H
• InChI Key: KLLLJCACIRKBDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=CC=CC=C3N2
• Molecular Formula: C14H11N
• Related CAS: 63467-59-4 (potassium salt)
• DSSTOX Substance ID: DTXSID8061343
• Molecular Weight: 193.24 g/mol
• Physical Description: Powder; [Alfa Aesar MSDS]
• Solubility: 0.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 948-65-2

Description

2-Phenylindole is an organic compound that belongs to the class of indoles, which are bicyclic aromatic compounds containing a pyrrole ring fused to a benzene ring. It is the parent structure of a group of nonsteroidal selective estrogen receptor modulators, including zindoxifene, bazedoxifene, and pipendoxifene, as well as the nonsteroidal estrogen D-15414 .

Scientific Research Applications

2-Phenylindole has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of various compounds and in the development of new pharmaceuticals.

Medicine: This compound derivatives have shown potential as antiviral, anti-inflammatory, anticancer, and antimicrobial agents.

Industry: It is used in the preparation of organic light-emitting diodes and as a reactant in difluorohydroxylation reactions and Mannich-type reactions.

Mechanism of Action

Target of Action

2-Phenylindole, also known as 2-PHENYL-1H-INDOLE, is an organic compound that serves as the parent structure of a group of nonsteroidal selective estrogen receptor modulators (SERMs). These include zindoxifene, bazedoxifene, and pipendoxifene, as well as the nonsteroidal estrogen D-15414 . Therefore, the primary targets of this compound are estrogen receptors.

Mode of Action

As a selective estrogen receptor modulator, this compound binds to estrogen receptors, mimicking the effects of estrogen in some parts of the body, such as the breasts and uterus, while having anti-estrogen effects in other parts of the body . The exact interaction between this compound and its targets is still under investigation.

Biochemical Pathways

The biochemical pathways affected by this compound are those related to estrogen signaling. By binding to estrogen receptors, this compound can influence the transcription of genes regulated by these receptors, thereby affecting various cellular processes . The downstream effects of this modulation depend on the specific tissues and cells involved.

Pharmacokinetics

Like other serms, it is likely to be well-absorbed orally and metabolized primarily in the liver . Its bioavailability would be influenced by factors such as the formulation of the drug, the patient’s metabolic rate, and potential interactions with other medications.

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific context in which it is used. For example, in the context of breast cancer treatment, its anti-estrogenic effects could inhibit the growth of estrogen receptor-positive cancer cells . In contrast, in the context of osteoporosis treatment, its estrogenic effects could help to maintain bone density .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the presence of other medications could affect its absorption and metabolism, potentially altering its effectiveness . Additionally, factors such as the patient’s age, sex, and overall health status could influence how well the drug works and how it is tolerated .

Safety and Hazards

2-Phenylindole is considered hazardous. It can cause skin irritation, serious eye damage, and may cause respiratory irritation. It is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Biochemical Analysis

Biochemical Properties

2-Phenylindole has been shown to interact with various enzymes and proteins. It is the parent structure of a group of nonsteroidal selective estrogen receptor modulators, which includes zindoxifene, bazedoxifene, and pipendoxifene . These interactions suggest that this compound may play a role in modulating estrogen receptor activity.

Cellular Effects

The cellular effects of this compound are largely dependent on its interactions with various biomolecules. For instance, it has been associated with anticancer, antimicrobial, and anti-inflammatory effects . These effects suggest that this compound may influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

The molecular mechanism of this compound is thought to involve binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For example, as a parent structure of nonsteroidal selective estrogen receptor modulators, this compound likely exerts its effects at the molecular level through these mechanisms .

Metabolic Pathways

Given its role as a parent structure of nonsteroidal selective estrogen receptor modulators, it may be involved in pathways related to estrogen receptor modulation .

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Phenylindole can be synthesized through several methods:

Fischer Indole Synthesis: This method involves the reaction of phenylhydrazine with acetophenone in the presence of glacial acetic acid and polyphosphoric acid.

Condensation Method: Phenylhydrazine and acetophenone are condensed, followed by ring closure in the presence of zinc chloride.

Heating Method: Bromoacetophenone is heated with excess aniline, or N-(2-methylphenyl)benzamide is heated with sodium ethoxide at 360-380°C in isolation from air.

Industrial Production Methods

Industrial production of this compound typically involves the Fischer Indole Synthesis due to its efficiency and scalability. The reaction conditions are optimized to ensure high yield and purity of the product .

Chemical Reactions Analysis

2-Phenylindole undergoes various chemical reactions, including:

Oxidation: Under anodic oxidation, this compound reacts with aromatic amines to form several products, depending on the potential used and the presence or absence of oxygen and a deprotonating agent.

Substitution: Electrophilic substitution reactions readily occur on the indole ring due to the delocalization of π-electrons.

Coupling Reactions: The indole C-2 coupling reaction is preferable for indole or C-2 benzene rings with more complex substitutions.

Common reagents used in these reactions include zinc chloride, glacial acetic acid, polyphosphoric acid, and various aromatic amines . Major products formed from these reactions include substituted indoles and various indole derivatives .

Comparison with Similar Compounds

2-Phenylindole is unique among indole derivatives due to its specific structure and biological activities. Similar compounds include:

Indole: The parent compound of this compound, known for its wide range of biological activities.

3-Phenylindole: Another indole derivative with similar biological activities but different substitution patterns.

2-Methylindole: An indole derivative with a methyl group at the C-2 position, showing different reactivity and biological activities.

Compared to these compounds, this compound exhibits unique properties due to the presence of the phenyl group at the C-2 position, which influences its reactivity and biological activities .

Synthesis routes and methods I

Procedure details

To a boiling mixture of in-anisidine (1.56 ml, 20.0 minol) and N,N-dimethylaniline (3.5 ml) was added 2-bromo-4-methoxyacetophenone (1.37 g in EtOAc, 6.00 mmol) slowly by syringe. After addition, the mixture was kept at 170° C. for 1 hour. The reaction mixture was cooled to room temperature and a dark colored solid was formed. EtOAc was added along with HCI (2 N). The aqueous layer was extracted with EtOAc several times. The combined organic layers were washed with brine, and dried over MgSO4. Solvent was removed under the reduced pressure to afford a dark brown colored solid. Purification by recrystallization in EtOH afforded indole 31 as a white crystallinc material.

Synthesis routes and methods II

Procedure details

[PdCl(π-allyl)]2 (15.6 mg, 0.1 mol %) and cBRIDP (60.2 mg, 0.4 mol %) were placed into a 50 mL, two-necked, round bottomed flask equipped a gas inlet, and the flask was evacuated and filled with nitrogen. Subsequently, to the mixture was added dehydrated THF (11 mL) to prepare a catalyst solution. A 200 mL, four-necked, round-bottomed flask equipped with a Teflon® coated magnetic stirring bar, condenser, dropping funnel, thermometer, and a gas inlet was evacuated and filled with nitrogen. Indole (5.0 g, 42.7 mmol, 1.0 equivalent) and dehydrated toluene (55 mL) were charged into the flask, and the mixture was cooled to 5° C. using an ice bath. To the mixture was added a THF solution of tert-butylmagnesium chloride (tBuMgCl) (1.02 mol/L, 46.0 mL, 47.0 mmol, 1.1 equivalents) (containing 42.0 mL of THF) dropwise via the dropping funnel at such a rate that the temperature of the reaction solution was kept at 15° C. or lower. Subsequently, to the solution were added chlorobenzene (4.8 mL, 47.0 mmol, 1.1 equivalents) and the catalyst solution (11 mL) successively, and the solution was stirred for 15 minutes under reflux. After cooling the reaction mixture to room temperature, to the mixture were added water (30 mL) and the aqueous layer was separated off. The organic layer was concentrated under reduced pressure to give oily residue, which was purified by silica gel column chromatography (eluent: n-hexane/toluene) to afford 7.9 g of phenylindole as a viscous oil.

Synthesis routes and methods III

Procedure details

The general procedure was used to convert phenylacetylene and 2-iodoaniline to the title product. Purification by flash chromatography gave the analytically pure product as a white solid (92% yield). 1H NMR (300 MHz, DMSO) δ 11.54 (s, 1H), 7.86-7.84 (d, J=7.15, 2H), 7.53-7.50 (d, J=7.72, 1H), 7.45-7.40 (t, J=7.72, 3H), 7.30-7.25 (t, J=7.34, 1H), 7.01-6.96 (t, J=6.97, 1H), 6.87 (s, 1H). 13C NMR (75 MHz, DMSO) δ 138.48, 138.01, 133.09, 132.43, 132.30, 129.76, 129.25, 128.24, 125.84, 122.44, 120.93, 120.24, 112.18, 99.55. Anal. Calcd. for C14H11N: C, 87.01; H, 5.74; N, 7.25. Found C, 86.87; H, 5.72; N, 6.99. m.p.: 183-184° C.